![molecular formula C18H19BrN2OS B4060373 N-(6-bromo-1,3-benzothiazol-2-yl)-3,3-dimethyl-2-methylenebicyclo[2.2.1]heptane-1-carboxamide](/img/structure/B4060373.png)
N-(6-bromo-1,3-benzothiazol-2-yl)-3,3-dimethyl-2-methylenebicyclo[2.2.1]heptane-1-carboxamide
Overview
Description
N-(6-bromo-1,3-benzothiazol-2-yl)-3,3-dimethyl-2-methylenebicyclo[2.2.1]heptane-1-carboxamide is a useful research compound. Its molecular formula is C18H19BrN2OS and its molecular weight is 391.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 390.04015 g/mol and the complexity rating of the compound is 551. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pharmacological Activity
Research has explored the pharmacological activities of related compounds, particularly focusing on their effects on biological systems. For instance, a study by Khelili et al. (2012) found that N-(2,2-Dimethyl-3,4-dihydro-2H-1-benzopyran-4-yl)-4H-1,2,4-benzothiadiazine-3-carboxamides, which have structural similarities, demonstrated significant myorelaxant activity, particularly when a bromine atom is present at the 6-position of the dihydrobenzopyran ring. This suggests potential applications in targeting smooth muscle tissues (Khelili et al., 2012).
Structural Studies and Synthesis
The synthesis and structural elucidation of similar compounds are crucial for understanding their potential applications. Cameron et al. (1994) investigated the stereochemistry of camphene‐1‐carboxylic acid, a structurally related compound. Their findings provide insights into the behavior of similar bicyclic structures, which could be relevant for the synthesis and application of the compound (Cameron et al., 1994).
Antidopaminergic Properties
Another study by Högberg et al. (1990) examined the antidopaminergic properties of benzamide derivatives, which may share pharmacological characteristics with the compound . They found that certain benzamides showed potent in vitro and in vivo activity, indicative of potential antipsychotic applications (Högberg et al., 1990).
Materials Science and Solar Cell Applications
In materials science, compounds with similar structures have been studied for their potential in enhancing the performance of solar cells. Chu et al. (2011) demonstrated how manipulating the morphology of polycarbazole-based solar cells could lead to improved photovoltaic performance, hinting at potential applications for related compounds in renewable energy technologies (Chu et al., 2011).
Antimicrobial and Antioxidant Activities
Sindhe et al. (2016) synthesized a series of N-substituted carboxamide compounds and evaluated them for their antimicrobial and antioxidant activities. These compounds displayed promising results against various microorganisms, suggesting potential applications in pharmaceuticals and healthcare (Sindhe et al., 2016).
Corrosion Inhibition
Hu et al. (2016) studied benzothiazole derivatives for their corrosion inhibiting effects on steel, finding that they offered higher inhibition efficiencies than previously reported inhibitors. This suggests potential industrial applications in protecting materials from corrosion (Hu et al., 2016).
Anticancer Properties
Tiwari et al. (2017) synthesized Schiff’s bases containing thiadiazole scaffold and benzamide groups, which exhibited promising anticancer activity against various human cancer cell lines. Such findings indicate potential therapeutic applications in oncology (Tiwari et al., 2017).
Future Directions
Thiazoles and their derivatives have gained considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers . They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities . Therefore, the future directions for this compound could involve further exploration of its potential applications in these areas.
Properties
IUPAC Name |
N-(6-bromo-1,3-benzothiazol-2-yl)-3,3-dimethyl-2-methylidenebicyclo[2.2.1]heptane-1-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19BrN2OS/c1-10-17(2,3)11-6-7-18(10,9-11)15(22)21-16-20-13-5-4-12(19)8-14(13)23-16/h4-5,8,11H,1,6-7,9H2,2-3H3,(H,20,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHAPYQRKWJXYCT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2CCC(C2)(C1=C)C(=O)NC3=NC4=C(S3)C=C(C=C4)Br)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19BrN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.